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Compound of Interest

Compound Name:
N-(2-Methyl-3-

nitrophenyl)acetamide

Cat. No.: B181354 Get Quote

Disclaimer: Specific safety and toxicological data for N-(2-Methyl-3-nitrophenyl)acetamide
are not readily available in published literature or standard safety data sheets. This guide has

been developed by synthesizing information from structurally similar compounds, including its

isomers and precursors. The recommendations herein are based on a conservative

assessment of potential hazards and should be treated as a baseline for safe laboratory

practice. All handling of this chemical must be conducted by trained personnel within a

controlled laboratory setting.

Section 1: Introduction and Hazard Analysis
N-(2-Methyl-3-nitrophenyl)acetamide is a substituted nitroaromatic compound. While its

primary application is as an intermediate in organic synthesis, the absence of specific

toxicological data necessitates a cautious approach to its handling. The safety profile is inferred

from related nitroaromatic compounds, which are known to have potential health effects.

The molecular structure, featuring a nitro group and a methyl group on the phenyl ring ortho

and meta to the acetamide group, respectively, suggests potential for reactivity and biological

activity. The precursor, 2-Methyl-3-nitroaniline, is classified as toxic and an irritant, providing a

strong basis for handling its acetylated derivative with significant care.[1][2]

Anticipated GHS Hazard Classification
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Based on data from structural isomers like N-(2-Methyl-5-nitrophenyl)acetamide and N-(3-

Nitrophenyl)acetamide, a conservative, presumptive Globally Harmonized System (GHS)

classification for N-(2-Methyl-3-nitrophenyl)acetamide is as follows.[3][4][5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Carcinogenicity (Suspected) Category 2
H351: Suspected of causing

cancer

This classification is predictive and not officially assigned. It is derived from related compounds

for risk assessment purposes.

Primary Routes of Exposure and Toxicological Concerns
The primary routes of occupational exposure are inhalation of dust particles, skin contact, and

eye contact. Ingestion is a risk in cases of poor laboratory hygiene.

Inhalation: May cause irritation to the respiratory tract.[3][6][7]

Skin Contact: Can cause skin irritation. Prolonged contact may lead to absorption.[3][6][7]

Eye Contact: Causes serious eye irritation.[3][6]

Ingestion: Harmful if swallowed.[7]

Chronic Exposure: As with many nitroaromatic compounds, there is a concern for long-term

effects. The precursor 2-Methyl-5-nitroaniline is suspected of causing cancer.[7] Absorption

into the body can potentially lead to the formation of methemoglobin, which impairs the
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blood's ability to transport oxygen, causing cyanosis (a bluish discoloration of the skin). The

onset of these symptoms may be delayed.[3]

Section 2: Exposure Controls and Personal
Protection
A multi-tiered approach, grounded in the hierarchy of controls, is essential for safely handling

N-(2-Methyl-3-nitrophenyl)acetamide.
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Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Wash with Soap & Water

Rinse with Water for 15 min
Seek Medical Attention

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Chemical Exposure.

First-Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention. [4]* In Case of Skin Contact:

Immediately take off all contaminated clothing. Wash the affected area with plenty of soap

and water. Consult a doctor. [4]* In Case of Eye Contact: Rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek

immediate medical attention. [3][6]* If Swallowed: Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Rinse mouth with water and call a poison

control center or doctor immediately. [4]

Accidental Release Measures
Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Avoid dust formation.

[4]4. Cleanup:

Wear full PPE, including respiratory protection.

Dampen the spilled solid with water or 60-70% ethanol to prevent dust from becoming

airborne. [2] * Carefully sweep or vacuum the material into a suitable, closed container for

disposal. [3] * Clean the spill area thoroughly with soap and water.

Reporting: Report the spill according to institutional protocols.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray. [4]* Specific Hazards: Under fire conditions, toxic fumes may be emitted,

including nitrogen oxides (NOx) and carbon monoxide (CO). [3]* Protective Equipment:

Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective

gear. [4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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